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Compound of Interest

Compound Name: 4-Nitrophenethyl bromide

Cat. No.: B145958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Nitrophenethyl bromide (CAS No. 5339-26-4). It includes a summary
of its physicochemical properties, known stability profile, potential degradation pathways, and
detailed protocols for handling, storage, and analysis. This document is intended to support
researchers, scientists, and drug development professionals in ensuring the integrity and
reliability of 4-Nitrophenethyl bromide in their experimental and developmental workflows.

Physicochemical Properties

4-Nitrophenethyl bromide is a slightly yellow to pale brown crystalline solid at room
temperature.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Nitrophenethyl Bromide
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Property Value References
Chemical Formula CsHsBrNO2 [3]
Molecular Weight 230.06 g/mol [3]

Slightly yellow to pale brown
Appearance ) [11[2]
crystalline powder

Melting Point 67-70 °C [4]

Boiling Point 116 °C at 0.2 mmHg [4]

Soluble in methanol and other
organic solvents such as

Solubility dichloromethane, THF, and [1][5]
DMF. Sparingly soluble in

water.
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INChl Key [3]
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Stability Profile and Degradation Pathways

4-Nitrophenethyl bromide is generally stable at room temperature when stored in a closed
container under normal handling and storage conditions.[4] However, its reactivity, which
makes it a valuable synthetic intermediate, also renders it susceptible to degradation under
certain conditions.[6] The primary routes of degradation are expected to be hydrolysis and
nucleophilic substitution reactions, particularly in the presence of bases or nucleophiles. The
presence of the nitro group and the bromoethyl side chain makes the benzylic carbon
electrophilic and susceptible to nucleophilic attack.[6]

Incompatible Materials: To prevent degradation, 4-Nitrophenethyl bromide should be stored
away from strong oxidizing agents and strong bases.[7]

While specific quantitative data on degradation kinetics under forced conditions (hydrolysis,
oxidation, photolysis, and thermal stress) are not readily available in the public domain, a
forced degradation study would be essential to fully characterize its stability profile. The primary
degradation product of hydrolysis would likely be 2-(4-nitrophenyl)ethanol.
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Recommended Storage Conditions

To ensure the long-term integrity and purity of 4-Nitrophenethyl bromide, the following
storage conditions are recommended:

Table 2: Recommended Storage Conditions for 4-Nitrophenethyl Bromide

Condition Recommendation Rationale References

Store in a cool, dry o
Minimizes the rate of
place. For long-term _ _
Temperature ] potential degradation [41[8]
storage, -20°C is .
reactions.
recommended.

) ) Protects from
Store in a tightly ] )
Atmosphere ) atmospheric moisture [4]
closed container. _
and contaminants.

Although specific
photostability data is

] ) unavailable, protection
) Store in a light- o
Light ] ] from light is a general [9]
resistant container. _
best practice for

complex organic

molecules.
o Store in a well- Ensures a safe
Ventilation ] ] [4]
ventilated area. storage environment.

Experimental Protocols
Synthesis and Purification of 4-Nitrophenethyl Bromide

While a specific protocol for the synthesis of 4-Nitrophenethyl bromide was not found, a
general synthetic route involves the bromination of 2-(4-nitrophenyl)ethanol. The following is a
representative protocol based on standard organic chemistry principles.

Synthesis Workflow
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Synthesis Workflow for 4-Nitrophenethyl Bromide

Synthesis

>

1. Add

v

Ghosphorus tribromide (PBr3) in an inert solvent (e.g., diethyl ethera

2. Control temperature

v

(Reaction at 0°C to room lemperalure)

3. After reaction completion

4

Y
Quenching

4. Separate layers

(Exlraclion with an organic solvent (e.g., diethyl elher))

5. Remove water

A4

(Drying of organic layer (e.g., with MgSOA))

6. Concentrate

A4

Solvent evaporation

Purification

1. Dissolve

(Dissolution in a minimal amount of hot solvent (e.g., ethanol/water m\xture))

2. Cool slowly

(Slow cooling to room temperature, then in an ice ba\f)

3. Allow crystals to form

y

Formation of pure crystals

#. Isolate

(Collec!lon of crystals by vacuum fillralion)

5. Wash

6. Dry

Drying under vacuum
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Forced Degradation and Stability-Indicating HPLC Analysis Workflow

/ / Forced Degradation {'Slress Conditions) \

(Acid Hydrolysis (e.g., 0.1 M HCI)) (Base Hydrolysis (e.g., 0.1 M NaOH)) (Oxidatlve Stress (e.g., 3% H202)) (Thermal Stress (e.g., 80"0)) (Photolytic Stress (ICH Q1B guidelines))

I

i/alidale for intended use

\Lﬁ/g

Quantification of parent compound and degradation products. Assessment of peak purity.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detoxification of 4-Nitrophenethyl Bromide via Glutathione Conjugation

Glutathione (GSH)

Catalyzes

Gucleophilic attack by GSH thiolate group on the electrophilic carbon of 4-Nitrophenethyl Bromida

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145958#stability-and-storage-conditions-for-4-
nitrophenethyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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